Biphenyl-4-yl-(2-fluoro-phenyl)-methanone

• IUPAC Name: (2-fluorophenyl)-(4-phenylphenyl)methanone
• InChI: InChI=1S/C19H13FO/c20-18-9-5-4-8-17(18)19(21)16-12-10-15(11-13-16)14-6-2-1-3-7-14/h1-13H
• InChI Key: NNIALUUXPNVPRJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)C3=CC=CC=C3F
• Molecular Formula: C19H13FO
• Molecular Weight: 276.3 g/mol

Description

Biphenyl-4-yl-(2-fluoro-phenyl)-methanone is a chemical compound with potential applications in scientific research. This compound is a derivative of biphenyl and contains a fluorine atom attached to a phenyl ring. The synthesis method of this compound involves the reaction of biphenyl-4-yl-methanol with 2-fluoro-benzoyl chloride in the presence of a base.

Mechanism of Action

The mechanism of action of biphenyl-4-yl-(2-fluoro-phenyl)-methanone involves the interaction of the compound with the target protein or peptide. The fluorine atom attached to the phenyl ring of the compound interacts with the target protein or peptide through non-covalent interactions such as hydrogen bonding and van der Waals forces. This interaction results in a change in the fluorescence properties of the compound, which can be detected and used to study the target protein or peptide.
Biochemical and Physiological Effects:
Biphenyl-4-yl-(2-fluoro-phenyl)-methanone is a non-toxic compound and does not have any known biochemical or physiological effects. However, the compound can interact with the target protein or peptide and potentially affect its function, which may have downstream effects on biochemical and physiological processes.

Advantages and Limitations for Lab Experiments

The advantages of using biphenyl-4-yl-(2-fluoro-phenyl)-methanone as a fluorescent probe include its high sensitivity and specificity for detection, its non-toxic nature, and its ability to label proteins and peptides for imaging purposes. However, the limitations of using this compound include its cost, the need for specialized equipment for detection, and the potential for interference with the function of the target protein or peptide.

Future Directions

There are several future directions for the use of biphenyl-4-yl-(2-fluoro-phenyl)-methanone in scientific research. These include the development of new methods for labeling proteins and peptides, the study of protein-protein interactions in living cells, and the use of the compound in drug discovery and development. Additionally, the development of new fluorescent probes based on biphenyl-4-yl-(2-fluoro-phenyl)-methanone may lead to the discovery of new biological processes and targets.

Synthesis Methods

The synthesis of biphenyl-4-yl-(2-fluoro-phenyl)-methanone involves the reaction of biphenyl-4-yl-methanol with 2-fluoro-benzoyl chloride in the presence of a base. The reaction takes place through an SN2 mechanism, where the oxygen atom of the alcohol attacks the carbon atom of the benzoyl chloride, resulting in the formation of the desired product. The reaction is typically carried out in an organic solvent such as dichloromethane or chloroform, and the product is isolated through column chromatography.

Scientific Research Applications

Biphenyl-4-yl-(2-fluoro-phenyl)-methanone has potential applications in scientific research as a fluorescent probe. This compound can be used to label proteins and peptides for imaging purposes and to study protein-protein interactions. The fluorine atom attached to the phenyl ring of the compound provides high sensitivity and specificity for detection, making it a useful tool for biological imaging.